Cas no 312-28-7 (Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro-)

Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro- structure
312-28-7 structure
Product Name:Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro-
CAS No:312-28-7
MF:C12H6BrFN2O6S
MW:405.153244495392
CID:316211
PubChem ID:227099
Update Time:2025-04-19

Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitro-
    • 4-(4-bromo-3-nitrophenyl)sulfonyl-1-fluoro-2-nitrobenzene
    • (4-Brom-3-nitro-phenyl)-(4-fluor-3-nitro-phenyl)-sulfon
    • (4-bromo-3-nitro-phenyl)-(4-fluoro-3-nitro-phenyl)-sulfone
    • 1-bromo-4-[(4-fluoro-3-nitrophenyl)sulfonyl]-2-nitrobenzene
    • AC1L5F91
    • AC1Q5ALV
    • AG-J-33666
    • AR-1C1994
    • CTK4G6583
    • NSC18288
    • NSC-18288
    • 312-28-7
    • DTXSID10280730
    • Inchi: 1S/C12H6BrFN2O6S/c13-9-3-1-7(5-11(9)15(17)18)23(21,22)8-2-4-10(14)12(6-8)16(19)20/h1-6H
    • InChI Key: IEYGRQDCZUCHRC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1[N+](=O)[O-])S(C1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

  • Exact Mass: 403.91138
  • Monoisotopic Mass: 403.911397
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.826
  • Boiling Point: 528.5°Cat760mmHg
  • Flash Point: 273.4°C
  • Refractive Index: 1.642
  • PSA: 120.42
  • LogP: 5.36460
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